BENGHE Foundational & Exploratory

Check Availability & Pricing

physical and chemical properties of 3-
Thienylboronic acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Thienylboronic acid

Cat. No.: B050007

An In-Depth Technical Guide on the Core Physical and Chemical Properties of 3-
Thienylboronic Acid

Introduction

3-Thienylboronic acid (3-TBA) is a heterocyclic organoboron compound that has emerged as
a vital building block in organic synthesis and materials science. As a derivative of thiophene, it
possesses unique electronic properties that, combined with the reactivity of the boronic acid
moiety, make it highly valuable for researchers, chemists, and drug development professionals.
Its primary utility lies in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions to form
carbon-carbon bonds. Furthermore, its ability to reversibly bind with diols has led to significant
applications in the development of chemosensors and smart materials. This guide provides a
comprehensive overview of the core physical and chemical properties of 3-Thienylboronic
acid, detailed experimental protocols, and its key applications.

Core Properties and Data

The fundamental properties of 3-Thienylboronic acid are summarized below. These values
are critical for its handling, application in reactions, and analytical characterization.

Identifiers and Chemical Structure
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Identifier Value

IUPAC Name (Thiophen-3-yl)boronic acid

CAS Number 6165-69-1[1][2][3]

Molecular Formula C4HsBO2S[1][2][3]

Molecular Weight 127.96 g/mol [1]

InChl Key QNMBSXGYAQZCTN-UHFFFAOYSA-N[1][3]
SMILES OB(O)clccscl

Physical and Chemical Properties

Property Value
White to light yellow or grayish crystalline
Appearance
powder[1][2]
Melting Point 164-169 °C (lit.)[1]
Boiling Point 287.9 £ 32.0 °C (Predicted)[1]
Density 1.32 £ 0.1 g/cm? (Predicted)[1][2]
Solubility Soluble in Methanol[1][2]
8.25 £ 0.10 (Predicted)[1][2]; An experimental
pKa study determined the pKa to be approximately

8.1[4]

Chemical Behavior and Reactivity
Stability and Storage

3-Thienylboronic acid is a solid that should be stored in a dry, dark place at room temperature
under inert atmosphere.[1][2] Like many boronic acids, it can undergo dehydration to form a
cyclic anhydride (a boroxine). Commercial samples often contain varying amounts of this
anhydride. While generally stable for benchtop use, some heterocyclic boronic acids can be
prone to decomposition, making proper storage essential to ensure reactivity and purity.[5]
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Suzuki-Miyaura Cross-Coupling

A cornerstone reaction for 3-Thienylboronic acid is the Suzuki-Miyaura cross-coupling. This
palladium-catalyzed reaction forms a C-C bond between the thiophene ring and various
organic halides (Ar-X), providing a powerful method for synthesizing complex biaryl and
heteroaryl structures. This reaction is extensively used in the pharmaceutical and polymer
science industries.
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Diagram 1: Generalized workflow for the Suzuki-Miyaura cross-coupling reaction.

Interaction with Diols

3-Thienylboronic acid reversibly reacts with compounds containing 1,2- or 1,3-diol
functionalities, such as saccharides (e.g., fructose, sorbitol), to form cyclic boronate esters.[4]
[6] This interaction is pH-dependent. In agueous solutions, the boronic acid (a Lewis acid)
exists in equilibrium with its anionic tetrahedral boronate form. The tetrahedral boronate is
significantly more reactive towards diols.[4][6] Increasing the pH shifts the equilibrium towards
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the more reactive boronate form, enhancing the binding affinity.[4] This property is the basis for
its use in sensors for sugars and other diols.[6][7]

pH-Dependent Equilibrium

Trigonal Boronic Acid
(R-B(OH)2)

Diol Binding

Tetrahedral Boronate :
(R-B(OH)3") 1,2-Diol

Cyclic Boronate Ester

Click to download full resolution via product page
Diagram 2: Equilibrium of 3-Thienylboronic acid with its boronate and a diol.

Experimental Protocols
Synthesis of 3-Thienylboronic Acid from 3-
Bromothiophene

This protocol describes a common laboratory-scale synthesis.
Materials:
¢ 3-Bromothiophene

e Anhydrous Tetrahydrofuran (THF)
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e n-Butyllithium (n-BuLi) in hexanes

e Triisopropyl borate

e Hydrochloric acid (HCI) or Sodium Hydroxide (NaOH) for pH adjustment

o Ether or other suitable extraction solvent

e Magnesium sulfate or Sodium sulfate (anhydrous)

e Argon or Nitrogen gas (for inert atmosphere)

Procedure:

o Set up a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a
thermometer, a dropping funnel, and an inlet for inert gas.

o Dissolve 3-bromothiophene in anhydrous THF and cool the solution to -78 °C using a dry
ice/acetone bath.

o Slowly add a solution of n-BuLi in hexanes to the reaction mixture via the dropping funnel,
maintaining the temperature below -70 °C. The formation of 3-lithiothiophene occurs.

 After stirring for approximately 30-60 minutes at -78 °C, add triisopropyl borate dropwise,
again ensuring the temperature remains low.

» Allow the reaction mixture to slowly warm to room temperature and stir for several hours or
overnight.

e Quench the reaction by slowly adding aqueous HCI at O °C until the pH is acidic (pH < 1).[1]
This hydrolyzes the borate ester to the desired boronic acid.

o Transfer the mixture to a separatory funnel and extract the aqueous layer with ether (3 x
volumes).[1]

o Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and remove the
solvent under reduced pressure.[1]
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e The resulting crude solid can be purified by recrystallization from an appropriate solvent
system to yield 3-Thienylboronic acid as a white solid.[1]

General Protocol for Suzuki-Miyaura Coupling

Materials:

e 3-Thienylboronic acid (1.2 - 1.5 equivalents)

e Aryl or heteroaryl halide (1.0 equivalent)

o Palladium catalyst (e.g., Pd(PPhs)4, Pd(OAC)z2, 1-5 mol%)
e Ligand if needed (e.g., PPhs, SPhos)

e Base (e.g., K2COs, K3POa4, Cs2CO0s, 2-3 equivalents)

e Solvent (e.g., Dioxane, Toluene, DMF, often with water)

Procedure:

To a reaction vessel, add the aryl halide, 3-Thienylboronic acid, the base, and a magnetic
stir bar.

o Evacuate and backfill the vessel with an inert gas (Argon or Nitrogen) three times.
e Add the palladium catalyst and any additional ligand under a positive pressure of inert gas.
e Add the degassed solvent(s) via syringe.

o Heat the reaction mixture to the desired temperature (typically 80-110 °C) and monitor the
reaction progress by TLC or GC-MS.

e Upon completion, cool the reaction to room temperature.

» Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and/or
brine.
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Dry the organic layer over an anhydrous drying agent, filter, and concentrate under reduced
pressure.

Purify the crude product by column chromatography or recrystallization.

Applications in Research and Development

Pharmaceutical Synthesis: 3-Thienylboronic acid is a key intermediate in the synthesis of
pharmaceuticals. The thiophene motif is a common scaffold in medicinal chemistry. It has
been used to prepare 1,4-disubstituted imidazoles with potential antibacterial properties and
porphyrins designed as telomerase inhibitors.[1]

Organic Electronics and Polymers: The electrochemical activity of 3-TBA and its ability to
form conductive polymers (poly-3-thienylboronic acid or PThBA) make it a promising
material for organic electronics.[4][8] These polymers combine the conductivity of a
polythiophene backbone with the receptor capabilities of the boronic acid group.[8]

Chemosensors: The specific interaction with diols allows for the application of 3-TBA and its
polymeric derivatives in sensors for saccharides, glycoproteins, and other biologically
relevant molecules.[4][6] These sensors can be designed for potentiometric or optical signal
transduction.[4] The affinity of PThBA for glucose has been studied for potential use in
continuous glucose monitoring.[7]

Safety and Handling

3-Thienylboronic acid is classified as an irritant and is harmful if swallowed. Appropriate

safety precautions must be taken during handling.
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GHS Hazard Statements Precautionary Codes

P261: Avoid breathing

H302: Harmful if swallowed[1] _
dust/fume/gas/mist/vapors/spray[1]

H315: Causes skin irritation[1] P264: Wash skin thoroughly after handling[1]

P302 + P352: IF ON SKIN: Wash with plenty of

H319: Causes serious eye irritation[1]
soap and water[1]

P305 + P351 + P338: IF IN EYES: Rinse
] S cautiously with water for several minutes.
H335: May cause respiratory irritation[1] )
Remove contact lenses, if present and easy to

do. Continue rinsing[1]

o Personal Protective Equipment (PPE): Wear gloves, safety glasses or goggles, and a lab
coat. Use a dust mask or handle in a fume hood to avoid inhalation.

Conclusion

3-Thienylboronic acid is a versatile and powerful reagent for synthetic and materials
chemistry. Its well-defined physical properties and predictable reactivity in Suzuki-Miyaura
couplings make it an indispensable tool for constructing complex molecular architectures.
Furthermore, its pH-sensitive affinity for diols has opened new avenues in the design of
advanced sensors and smart materials. A thorough understanding of its properties, handling
requirements, and reaction protocols is essential for leveraging its full potential in research and

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.fishersci.ca/shop/products/thiophene-3-boronic-acid-98-thermo-scientific/p-7027125
https://www.mdpi.com/2227-9040/10/7/251
https://pmc.ncbi.nlm.nih.gov/articles/PMC7309699/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7309699/
https://www.researchgate.net/publication/362975091_3-Thienylboronic_Acid_as_a_Receptor_for_Diol-Containing_Compounds_A_Study_by_Isothermal_Titration_Calorimetry
https://www.researchgate.net/figure/Equilibrium-between-3-thienylboronic-acid-and-its-ester-upon-interaction-with-1-2-or_fig1_362975091
https://pubs.acs.org/doi/10.1021/acsanm.4c00216
https://www.benchchem.com/product/b050007#physical-and-chemical-properties-of-3-thienylboronic-acid
https://www.benchchem.com/product/b050007#physical-and-chemical-properties-of-3-thienylboronic-acid
https://www.benchchem.com/product/b050007#physical-and-chemical-properties-of-3-thienylboronic-acid
https://www.benchchem.com/product/b050007#physical-and-chemical-properties-of-3-thienylboronic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b050007?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050007?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

